molecular formula C9H8BrN3 B3416074 4-(4-bromophenyl)-1H-pyrazol-3-amine CAS No. 57999-08-3

4-(4-bromophenyl)-1H-pyrazol-3-amine

Cat. No. B3416074
CAS RN: 57999-08-3
M. Wt: 238.08 g/mol
InChI Key: ABKUXQSVMWMABM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It may include the starting materials, the reaction conditions, and the yield .


Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It may include the reaction conditions, the products formed, and the mechanism of the reaction .


Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and reactivity .

Scientific Research Applications

Nonlinear Optical Properties

The synthesis and characterization of derivatives related to 4-(4-bromophenyl)-1H-pyrazol-3-amine, such as 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine, have been extensively studied for their nonlinear optical properties. These studies involve X-ray diffraction, FT-IR, UV-Vis, and NMR spectroscopies, alongside density functional theory (DFT) calculations. The results indicate significant intramolecular charge transfer responsible for nonlinear optical behavior, making these compounds promising for optical and photonic applications (Tamer et al., 2016).

Antimicrobial Coatings

Research on derivatives incorporating 4-(4-bromophenyl)-1H-pyrazol-3-amine structure has also explored their efficacy as antimicrobial agents. Compounds synthesized for integration into polyurethane varnishes and printing ink pastes have shown substantial antimicrobial effects. Such studies underscore the potential of these compounds in developing coatings for surfaces to prevent microbial growth, thereby enhancing hygiene and safety in various settings (El‐Wahab et al., 2015).

Antiviral and Anticancer Activities

A series of compounds derived from 4-(4-bromophenyl)-1H-pyrazol-3-amine have been evaluated for their antiviral and anticancer activities. These studies have led to the identification of several derivatives with potent activity against herpes simplex virus type-1 and various cancer cell lines, including hepatocellular carcinoma (HepG2), breast cancer (MCF7), and lung carcinoma (A549). Such findings indicate the potential of these compounds in the development of new therapeutic agents for treating viral infections and cancer (Tantawy et al., 2012).

Advanced Materials and Synthesis Techniques

In the realm of materials science and synthetic chemistry, the applications of 4-(4-bromophenyl)-1H-pyrazol-3-amine derivatives extend to the development of advanced materials and novel synthesis techniques. These include the use of microwave-assisted and continuous flow multistep synthesis for efficient production of pyrazol-1-yl carboxanilides, demonstrating the compound's versatility in facilitating quicker and more efficient synthetic pathways (Obermayer et al., 2011).

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact .

properties

IUPAC Name

4-(4-bromophenyl)-1H-pyrazol-5-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8BrN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ABKUXQSVMWMABM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=C(NN=C2)N)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8BrN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40960957
Record name 4-(4-Bromophenyl)-1,2-dihydro-3H-pyrazol-3-imine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40960957
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

238.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-bromophenyl)-1H-pyrazol-3-amine

CAS RN

40545-64-0, 57999-08-3
Record name 4-(4-Bromophenyl)-1,2-dihydro-3H-pyrazol-3-imine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40960957
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-Amino-4-(4-bromophenyl)pyrazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(4-bromophenyl)-1H-pyrazol-3-amine
Reactant of Route 2
Reactant of Route 2
4-(4-bromophenyl)-1H-pyrazol-3-amine
Reactant of Route 3
Reactant of Route 3
4-(4-bromophenyl)-1H-pyrazol-3-amine
Reactant of Route 4
4-(4-bromophenyl)-1H-pyrazol-3-amine
Reactant of Route 5
Reactant of Route 5
4-(4-bromophenyl)-1H-pyrazol-3-amine
Reactant of Route 6
Reactant of Route 6
4-(4-bromophenyl)-1H-pyrazol-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.